1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-(2,5-dimethylphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H28N2O2.2ClH/c1-4-18-7-9-19(10-8-18)12-16(20)13-21-17-11-14(2)5-6-15(17)3;;/h5-6,11,16,20H,4,7-10,12-13H2,1-3H3;2*1H
• InChI Key: DJFNZEYRNOQDKC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2=C(C=CC(=C2)C)C)O.Cl.Cl
• Molecular Formula: C17H30Cl2N2O2
• Molecular Weight: 365.3 g/mol

Description

1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride, also known as L-745,870, is a selective dopamine D4 receptor antagonist. It has been extensively studied for its potential use in treating various neurological disorders, including schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction.

Mechanism of Action

1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride acts as a selective antagonist of the dopamine D4 receptor. By blocking the activity of this receptor, 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride may help to regulate dopamine levels in the brain, which can have a positive effect on mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride can have a variety of biochemical and physiological effects. For example, it has been shown to increase dopamine release in the prefrontal cortex, which may help to improve cognitive function. It has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride in lab experiments is that it is a selective dopamine D4 receptor antagonist, which means that it can be used to specifically target this receptor. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride. For example, more studies are needed to determine its efficacy in treating neurological disorders such as schizophrenia, ADHD, and drug addiction. Additionally, more research is needed to understand the biochemical and physiological effects of 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride, and to identify any potential side effects or safety concerns. Finally, further research is needed to develop more efficient synthesis methods for 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride, which could help to make it more widely available for research purposes.

Synthesis Methods

The synthesis of 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride involves several steps. The starting material is 2,5-dimethylphenol, which is converted to 2,5-dimethylphenyl ether. This is then reacted with 4-ethylpiperazine to form 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)propane. The final step involves the conversion of the propane derivative to the dihydrochloride salt of 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride.

Scientific Research Applications

1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride has been extensively studied for its potential use in treating various neurological disorders. It has been shown to have a high affinity for the dopamine D4 receptor, which is involved in the regulation of mood, cognition, and behavior. Studies have suggested that 1-(2,5-dimethylphenoxy)-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride may be effective in treating schizophrenia, ADHD, and drug addiction.